Cas no 478043-29-7 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile)

• Product Name: 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile
• CAS No: 478043-29-7
• MF: C₁₈H₈BrF₆N₃
• MW: 460.170643806458
• CID: 854265
• Update Time: 2023-08-02

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-acetonitrile,alpha-(4-bromophenyl)-5,7-bis(trifluoromethyl)-(9CI)
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile
• 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile
• 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-bromophenyl)acetonitrile

• Inchi： 1S/C18H8BrF6N3/c19-10-3-1-9(2-4-10)12(8-26)14-6-5-11-13(17(20,21)22)7-15(18(23,24)25)28-16(11)27-14/h1-7,12H
• InChI Key： IPTISTZVHMJXOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C#N)C1C=CC2C(=NC(C(F)(F)F)=CC=2C(F)(F)F)N=1

Computed Properties

• Exact Mass: 458.981
• Monoisotopic Mass: 458.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6